2-[2-(2-ethyl-1H-imidazol-1-yl)ethyl]piperidine

• IUPAC Name: 2-[2-(2-ethylimidazol-1-yl)ethyl]piperidine
• InChI: InChI=1S/C12H21N3/c1-2-12-14-8-10-15(12)9-6-11-5-3-4-7-13-11/h8,10-11,13H,2-7,9H2,1H3
• InChI Key: DCJGYYRUGSZCIR-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NC=CN1CCC2CCCCN2
• Molecular Formula: C12H21N3
• Molecular Weight: 207.32 g/mol

Description

“2-[2-(2-ethyl-1H-imidazol-1-yl)ethyl]piperidine” is a compound that contains an imidazole ring, which is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is also known as 1, 3-diazole.

Synthesis Analysis

Imidazole is a versatile intermediate used as a building block for active ingredients as well as in epoxy curing. The synthesis of imidazole-containing compounds has been extensively studied due to their broad range of chemical and biological properties. For instance, the synthesis of 2-(2-(1H-imidazol-1-yl)ethyl)-4-(1-benzyl-2-(substituted thio)-1H-imidazol-5-yl)-5-(substituted carbonyl)-6-methyl-1, 4-dihydropyridine-3-substituted carboxylic acid has been reported.

Chemical Reactions Analysis

Imidazole has become an important synthon in the development of new drugs. The derivatives of 1, 3-diazole show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities.

Scientific Research Applications

Novel Synthesis Approaches

Synthesis of Benzo[4,5]imidazo[1,2-a]pyridine Derivatives

A novel series of benzo[4,5]imidazo[1,2-a]pyridine derivatives was synthesized using a reaction that includes the precursor related to the compound . This approach yielded products in good to excellent yields, highlighting a potential route for creating structurally related compounds with varying biological activities (Goli-Garmroodi et al., 2015).

Antimicrobial Applications

Antimicrobial Activities of Piperazine Derivatives

Derivatives synthesized through a four-component cyclo-condensation demonstrated excellent antibacterial and antifungal activities. This suggests the potential for these compounds, including those structurally related to 2-[2-(2-ethyl-1H-imidazol-1-yl)ethyl]piperidine, to serve as bases for developing new antimicrobial agents (Rajkumar, Kamaraj, & Krishnasamy, 2014).

Antimalarial and Antituberculosis Applications

Potential Anti-Malarial Agents

The synthesis of compounds including a piperidine moiety and targeting malaria, showcases the versatility of piperidine derivatives in drug development, specifically in the search for new antimalarial agents (Guo Qian-yi, 2011).

Antimycobacterial Activity

Imidazo[1,2-a]pyridine-3-carboxamide derivatives bearing a variety of linkers, including the piperazine moiety, showed considerable activity against drug-sensitive/resistant MTB strains. This highlights the role of piperidine and its derivatives in developing treatments for tuberculosis (Lv et al., 2017).

Anticancer and Anti-inflammatory Applications

Cytotoxic Activities against Breast Cancer Cell Lines

Compounds containing piperidinyl ethoxy groups were synthesized and showed potent cytotoxic activities against breast cancer cell lines. This indicates the potential of piperidine derivatives in cancer therapy (Zarghi, Arfaei, & Shirazi, 2013).